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Compound of Interest

Compound Name: Hexadecane, 1-nitroso-

Cat. No.: B15406090

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of Hexadecane, 1-nitroso-. Given the compound's structure, a combination of
precautions for both long-chain alkanes and the highly hazardous N-nitroso functional group is
essential. N-nitroso compounds are recognized as potential carcinogens, necessitating
stringent safety measures.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent skin contact, inhalation, and
ingestion. The following table outlines the required equipment for handling Hexadecane, 1-
nitroso-.
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PPE Category

Item

Specifications

Hand Protection

Double-gloving system

- Inner Glove: Nitrile, chemical-
resistant- Outer Glove: Thicker,
chemical-resistant (e.qg., butyl

rubber or Viton)

Body Protection

Chemical-resistant lab coat or

gown

Solid front, tight-fitting cuffs.

Eye and Face Protection

Safety goggles and face shield

Goggles must provide a
complete seal around the
eyes. A face shield should be

worn over the goggles.[1]

Respiratory Protection

NIOSH-approved respirator

An N95 respirator is the
minimum requirement for
handling powders. For
handling solutions or potential
aerosols, a full-face respirator
with appropriate cartridges for
organic vapors and

particulates is recommended.

[2]

Foot Protection

Closed-toe shoes

Made of a non-porous

material.

Operational Plan: Safe Handling and Storage

Engineering Controls:

e Ventilation: All work with Hexadecane, 1-nitroso- must be conducted in a certified chemical

fume hood to minimize inhalation exposure.[3]

o Designated Area: Establish a designated area for handling this compound, clearly marked

with hazard signs.

Procedural Guidance:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent, disposable liners.

Weighing: If handling a solid form, weigh the compound in the fume hood on a tared, sealed
container to prevent dispersal.

Solution Preparation: When preparing solutions, add the compound slowly to the solvent to
avoid splashing. Keep containers closed when not in use.

Post-Handling: After handling, thoroughly decontaminate the work area. Remove outer
gloves first, followed by the inner gloves, and dispose of them as hazardous waste. Wash
hands thoroughly with soap and water.

Storage:

Store in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area, segregated from incompatible materials such as
strong oxidizing agents.

Disposal Plan

All waste contaminated with Hexadecane, 1-nitroso- must be treated as hazardous waste.

Solid Waste: Contaminated PPE, absorbent liners, and weighing papers should be collected
in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents must be collected in a separate,
sealed hazardous waste container. Do not pour down the drain.[4]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the
chemical name.

Disposal: Arrange for pickup and disposal by a certified hazardous waste management
company in accordance with local, state, and federal regulations.

Quantitative Data Summary
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The following table summarizes key physical and chemical properties of the parent compound,
Hexadecane. These properties are important for understanding its physical behavior.

Property Value

Molecular Formula CieH3a

Molar Mass 226.4 g/mol [5]

CAS Number 544-76-3[5]
Appearance Colorless liquid or solid
Boiling Point 287 °C (549 °F)
Melting Point 18 °C (64 °F)

Flash Point 135 °C (275 °F)
Density 0.773 g/lcm3

Experimental Workflow: Chemical Spill Response

The following diagram outlines the step-by-step procedure for safely managing a spill of
Hexadecane, 1-nitroso-.
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Evacuate Immediate Area

i

Alert Supervisor and Safety Officer

Don Appropriate PPE

Contain the Spill
(Use absorbent pads)

Neutralize (if applicable)
Consult SDS

Clean Up Spill Residue

Decontaminate the Area

Dispose of Waste as Hazardous

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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